Cas no 1806753-50-3 (3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1806753-50-3
• MF: C₉H₉F₅N₂O₂
• MW: 272.171979665756
• CID: 4840799
• Update Time: 2025-06-07

3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F5N2O2/c1-17-5-2-6(18-9(12,13)14)16-7(8(10)11)4(5)3-15/h2,8H,3,15H2,1H3
• InChI Key： LDLAJGFDDHRHOT-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=C(N=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 1.9
• Topological Polar Surface Area: 57.4

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1806753-50-3)

3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine, identified by its CAS number 1806753-50-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including its multiple fluorinated and functionalized substituents, make it a promising candidate for further exploration in the synthesis of novel therapeutic agents.

The molecular structure of 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine consists of a pyridine core substituted with an aminomethyl group at the 3-position, a difluoromethyl group at the 2-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 6-position. This arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which can be exploited in designing molecules with enhanced binding affinity and selectivity towards biological targets. The presence of multiple fluorine atoms is particularly noteworthy, as fluorine substitution is frequently employed in drug design to improve metabolic stability, lipophilicity, and binding interactions with biological receptors.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. Specifically, compounds with fluorinated pyridine cores have shown promise in preclinical studies as scaffolds for antiviral, anticancer, and anti-inflammatory agents. The structural motifs present in 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine align well with these requirements, making it a valuable building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. The ability to design selective kinase inhibitors has become a major focus in drug discovery efforts. The aminomethyl group in 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine provides a versatile handle for further derivatization, allowing chemists to introduce additional functional groups that can enhance binding interactions with kinase active sites. Additionally, the electron-withdrawing nature of the difluoromethyl and trifluoromethoxy groups can help optimize the pharmacokinetic properties of resulting inhibitors by modulating charge distribution and lipophilicity.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled researchers to rapidly evaluate the binding affinity of numerous pyridine derivatives to target proteins. These computational methods have been instrumental in identifying lead compounds for further optimization. In fact, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* have demonstrated the effectiveness of fluorinated pyridines in designing potent kinase inhibitors. The structural features of 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine make it a particularly interesting candidate for such computational studies.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to ensure regioselectivity and high yield. However, modern synthetic methodologies have made significant strides in addressing these challenges. For instance, transition-metal-catalyzed cross-coupling reactions have been widely employed to construct complex pyridine derivatives efficiently. Additionally, protecting group strategies have been refined to allow for selective functionalization at different positions on the pyridine ring.

One notable example is the use of palladium-catalyzed Buchwald-Hartwig amination reactions to introduce nitrogen-containing groups into pyridine scaffolds. These reactions have enabled the synthesis of highly substituted pyridines with excellent regiocontrol. Furthermore, fluorination techniques such as electrophilic aromatic substitution and metal-catalyzed halogen exchange have been utilized to incorporate fluorinated substituents into the molecule. These advances have made it feasible to produce complex derivatives like 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine with high precision.

The biological evaluation of this compound has also seen considerable progress. In vitro assays have been conducted to assess its activity against various kinases and other enzymes relevant to disease pathways. Preliminary results suggest that derivatives of this compound exhibit promising inhibitory effects on certain kinases, making them attractive candidates for further development. Moreover, structural modifications based on these findings could lead to even more potent and selective inhibitors.

The impact of fluorinated pyridines on drug development cannot be overstated. Fluoro substitution has been shown to enhance drug properties such as bioavailability, metabolic stability, and receptor binding affinity. The multiple fluorine atoms present in 3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine are likely responsible for many of these beneficial effects. As a result, this compound represents an important asset in the pharmaceutical industry's arsenal against various diseases.

In conclusion,3-(Aminomethyl)-2-(difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1806753-50-3) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its multifunctional nature makes it an ideal candidate for further exploration as a scaffold for novel therapeutic agents targeting various disease-related pathways. With ongoing advancements in synthetic chemistry and computational methods, this compound is poised to play a crucial role in future drug discovery efforts.